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Compound of Interest

Compound Name: BMS641

Cat. No.: B1667231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of BMS-209641, a selective Retinoic Acid Receptor Beta (RARβ) agonist. Due to the absence

of a specific Material Safety Data Sheet (MSDS), these guidelines are based on general best

practices for handling potent, powdered chemical compounds in a research environment. All

personnel must be thoroughly trained in general laboratory safety procedures before handling

this compound.

Compound Information
BMS-209641 is a potent and selective agonist for the RARβ, with significantly lower affinity for

RARα and RARγ.[1][2] Its potential as a tumor suppressor is under investigation.[3]

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of BMS-209641.
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Property Value Reference

Chemical Name

3-chloro-4-[(E)-2-(5,5-dimethyl-

8-phenyl-6H-naphthalen-2-

yl)ethenyl]benzoic acid

[3]

Synonyms BMS641, BMS-641 [3]

CAS Number 369364-50-1

Molecular Formula C₂₇H₂₃ClO₂

Molecular Weight 414.92 g/mol

Appearance Solid powder

Purity >98% (typical)

Solubility Soluble in DMSO

Storage and Stability
Proper storage is crucial to maintain the integrity of BMS-209641.

Condition
Recommended
Storage

Duration Reference

Powder -20°C 3 years

4°C 2 years

In Solvent (e.g.,

DMSO)
-80°C 6 months

-20°C 1 month

Note: For long-term storage, it is recommended to store the compound as a powder in a dry,

dark environment. Repeated freeze-thaw cycles of solutions should be avoided.

Hazard Identification and Safety Precautions
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As with any research compound with limited toxicological data, BMS-209641 should be

handled as a potentially hazardous substance. The following diagram outlines the necessary

personal protective equipment (PPE).

Personal Protective Equipment (PPE)
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Fig. 1: Recommended PPE for handling BMS-209641.

Personal Protective Equipment (PPE)
Lab Coat: A full-length laboratory coat should be worn at all times.

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Change gloves immediately if

they become contaminated.

Eye Protection: Safety goggles are required to protect against splashes or airborne powder.
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Engineering Controls
Chemical Fume Hood: All weighing and initial dissolution of the powdered compound should

be performed in a certified chemical fume hood to minimize inhalation risk.

Safety Shower and Eyewash Station: Ensure easy access to a safety shower and eyewash

station.

Experimental Protocols
The following protocols are provided as a guide. Researchers should adapt them as necessary

for their specific experimental designs.

Preparation of Stock Solutions
The workflow for preparing a stock solution is illustrated below.

Start Weigh BMS-209641
(in fume hood)

Add appropriate volume
of DMSO

Vortex or sonicate
until fully dissolved Aliquot into cryovials Store at -20°C or -80°C End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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